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Compound of Interest

Compound Name: N,N-Dimethylpiperidin-4-amine

Cat. No.: B047723

An In-depth Technical Guide to N,N-Dimethylpiperidin-4-amine: Properties, Synthesis, and
Applications

Introduction

N,N-Dimethylpiperidin-4-amine, also known by synonyms such as 4-
(Dimethylamino)piperidine, is a heterocyclic amine that serves as a versatile building block in
organic synthesis.[1] Its CAS Number is 50533-97-6.[2] This compound is of significant interest
to researchers and professionals in drug development and proteomics research due to its utility
as a chemical intermediate.[2] This guide provides a comprehensive overview of its physical
and chemical properties, a detailed experimental protocol for its synthesis, and a summary of
its applications.

Physical and Chemical Properties

The physicochemical properties of N,N-Dimethylpiperidin-4-amine are summarized in the
table below. The compound typically appears as a colorless to pale yellow liquid with an amine-
like odor.[2]
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Property Value Source(s)
IUPAC Name N,N-dimethylpiperidin-4-amine  [3]

CAS Number 50533-97-6 [21[41[5]
Molecular Formula C7H16N2 [2][4](5][6][7]
Molecular Weight 128.22 g/mol 2131141511611 71
Appearance Colorless to pale yellow liquid [2][4]

Boiling Point 180-187°C [2][41[6]
Density 0.85-0.91 g/cm3 [2][4]

Refractive Index

1.4760

[4]16]

pKa 10.10 + 0.10 (Predicted) [41[8]
" Good solubility in water,

Solubility [2]
ethanol, and ether

Melting Point <-20°C [2]

Flash Point 187°C [4]
Under inert gas (nitrogen or

Storage [4][61(8]

Argon) at 2-8 °C

Experimental Protocols

A common and effective method for the synthesis of N,N-Dimethylpiperidin-4-amine is the

reductive amination of a protected piperidone derivative.[1]

Synthesis of N,N-Dimethylpiperidin-4-amine via
Reductive Amination

This protocol is adapted from established synthetic routes.[6][9]

Materials:

o 1-(tert-Butoxycarbonyl)-4-piperidone
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o Dimethylamine hydrochloride

¢ Sodium cyanoborohydride

e Methanol

o Concentrated Hydrochloric Acid (HCI)
e 2M Sodium Hydroxide (NaOH) solution
e Methylene chloride

e Anhydrous Sodium Sulfate (Naz2S0a)

o Water (H20)

Procedure:

¢ In a suitable reaction vessel, 1-(tert-Butoxycarbonyl)-4-piperidone (4.75 mmol) is dissolved in
methanol (15 mL).[6][9]

 To this solution, add dimethylamine hydrochloride (9.8 mmol) and sodium cyanoborohydride
(4.3 mmol) at room temperature.[6][9]

e The reaction mixture is stirred for 4 days.[6][9]

o After 4 days, concentrated HCI (10 mL) is added, and the volume of the reaction is reduced
in vacuo.[6][9]

e The resulting residue is dissolved in H20 (30 mL) and the pH is adjusted to 10 using a 2M
NaOH solution.[6][9]

e The aqueous solution is extracted with methylene chloride (3 x 20 mL).[6][9]
e The combined organic extracts are dried over anhydrous Naz2S0a.[6][9]

e The solvent is removed in vacuo to yield N,N-Dimethylpiperidin-4-amine.[6][9]
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Reactants
1-(tert-Butoxycarbonyl)-4-piperidone Dimethylamine hydrochloride Sodium cyanoborohydride Methanol
Combine Combirle Combine Combing
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Stir at RT for 4 days

Add Conc. HCI & Reduce in vacuo

Dissolve in H20 & Adjust pH to 10 with NaOH

Extract with Methylene Chloride

Dry organic layer over Na2SO4

Remove solvent in vacuo
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N,N-Dimethylpiperidin-4-amine
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Caption: Reductive amination synthesis of N,N-Dimethylpiperidin-4-amine.
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Applications

N,N-Dimethylpiperidin-4-amine is a key intermediate with applications in several areas of
chemical and pharmaceutical research.

¢ Organic Synthesis: It serves as a fundamental building block for the synthesis of more
complex molecules.[1][2]

o Pharmaceuticals: The compound is used as an intermediate in the production of various
pharmaceutical agents.[2] It has been investigated as a therapeutic agent for alcohol
dependence by modulating the activity of NMDA receptors.[4]

e Proteomics Research: It is utilized in the field of proteomics research.[2][7]

N,N-Dimethylpiperidin-4-amine

Physicochemical Properties % Safety & Handling

Physical: Liquid, Colorless-Yellow Chemical: pKa ~10.10, Soluble Reductive Amination Organic Synthesis Building Block Pharmaceutical Intermediate Proteomics Research
(e.g., NMDA receptor modulation)

Applications

Click to download full resolution via product page

Caption: Logical overview of the technical guide for N,N-Dimethylpiperidin-4-amine.

Safety Information

N,N-Dimethylpiperidin-4-amine is associated with several hazards. According to the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals, it is considered
harmful if swallowed and may cause severe skin burns and eye damage.[3][10] Appropriate
personal protective equipment, including gloves, protective clothing, and eye/face protection,
should be worn when handling this compound.[10] It should be stored in a well-ventilated
place, locked up, and kept under an inert atmosphere.[4][10]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b047723?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_N_N_Dialkyl_4_aminopiperidines.pdf
https://www.nbinno.com/?news/grok-nn-dimethylpiperidin-4-amine-cas-50533-97-6-product-specification
https://www.nbinno.com/?news/grok-nn-dimethylpiperidin-4-amine-cas-50533-97-6-product-specification
https://www.lookchem.com/404.htm
https://www.nbinno.com/?news/grok-nn-dimethylpiperidin-4-amine-cas-50533-97-6-product-specification
https://www.scbt.com/p/n-n-dimethylpiperidin-4-amine-50533-97-6
https://www.benchchem.com/product/b047723?utm_src=pdf-body-img
https://www.benchchem.com/product/b047723?utm_src=pdf-body
https://www.benchchem.com/product/b047723?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethylpiperidin-4-amine
https://www.tcichemicals.com/OF/en/p/D5867
https://www.tcichemicals.com/OF/en/p/D5867
https://www.lookchem.com/404.htm
https://www.tcichemicals.com/OF/en/p/D5867
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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